Cas no 1097638-90-8 (4-methoxy-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole)

• Product Name: 4-methoxy-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole
• CAS No: 1097638-90-8
• MF: C₂₁H₂₄N₄O₄S₃
• MW: 492.634660720825
• CID: 5470359
• Update Time: 2025-06-03

4-methoxy-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone
• Methanone, [4-(4-methoxy-2-benzothiazolyl)-1-piperazinyl][1-(2-thienylsulfonyl)-2-pyrrolidinyl]-
• 4-methoxy-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole

• Inchi： 1S/C21H24N4O4S3/c1-29-16-6-2-7-17-19(16)22-21(31-17)24-12-10-23(11-13-24)20(26)15-5-3-9-25(15)32(27,28)18-8-4-14-30-18/h2,4,6-8,14-15H,3,5,9-13H2,1H3
• InChI Key： QIOSIHKWOHHLQG-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(OC)C=CC=C3S2)CC1)(C1CCCN1S(C1SC=CC=1)(=O)=O)=O

Additional information on 4-methoxy-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole

Comprehensive Overview of 4-methoxy-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole (CAS No. 1097638-90-8)

The compound 4-methoxy-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole (CAS No. 1097638-90-8) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzothiazole core linked to a piperazine moiety and a thiophene-sulfonyl group, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting protein-protein interactions and enzyme inhibition, which are hot topics in modern medicinal chemistry.

One of the key reasons for the growing interest in 4-methoxy-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole is its structural similarity to known bioactive molecules. The benzothiazole scaffold is prevalent in many FDA-approved drugs, such as anti-cancer and anti-inflammatory agents. The addition of the methoxy group and the thiophene-sulfonyl unit enhances its pharmacokinetic properties, including solubility and metabolic stability. This aligns with current trends in drug development, where researchers focus on optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

In recent years, the scientific community has been actively exploring the role of piperazine-containing compounds in central nervous system (CNS) disorders. The presence of a piperazine ring in 4-methoxy-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole suggests potential applications in neurological research. This is particularly relevant given the rising global prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, which are frequently searched topics in both academic and public domains.

Another area of interest is the compound's potential as a kinase inhibitor. Kinases are critical targets in oncology, and the thiophene-sulfonyl group in this molecule may contribute to selective binding to kinase active sites. With the increasing demand for personalized medicine and targeted therapies, 4-methoxy-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole could play a role in next-generation cancer treatments. This aligns with frequently searched queries about "new cancer drug targets" and "small molecule inhibitors."

The synthetic route to 4-methoxy-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole involves multi-step organic transformations, including sulfonylation, amide coupling, and heterocyclic ring formation. These processes are of great interest to synthetic chemists, as reflected in popular search terms like "challenges in heterocyclic synthesis" and "sulfonylation reaction optimization." The compound's CAS No. 1097638-90-8 serves as a unique identifier for researchers sourcing this material for further studies.

From a computational chemistry perspective, the molecular docking and dynamics simulations of 4-methoxy-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole are areas of active investigation. The integration of AI and machine learning in drug discovery has made such studies more accessible, addressing common search queries like "computational drug design" and "molecular modeling software." The compound's complex structure provides an excellent case study for these computational approaches.

In conclusion, 4-methoxy-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole (CAS No. 1097638-90-8) represents a fascinating subject for contemporary pharmaceutical research. Its structural features, including the benzothiazole, piperazine, and thiophene-sulfonyl components, offer multiple avenues for exploration in drug development, particularly in areas like CNS disorders and oncology. As research continues, this compound may emerge as a valuable tool in addressing some of the most pressing medical challenges of our time.